![molecular formula C10H8ClF3N2O2 B6178917 2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetic acid hydrochloride CAS No. 2580232-89-7](/img/no-structure.png)
2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetic acid hydrochloride
Overview
Description
2-[2-(Trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetic acid hydrochloride (TFA-HCl) is a widely used organic compound in scientific research. It is a colorless crystalline solid that is soluble in water and alcohols, and is widely used as a reagent in organic synthesis. TFA-HCl is also known as trifluoroacetic acid hydrochloride and is used in the synthesis of a wide range of compounds, including pharmaceuticals and biochemicals.
Mechanism of Action
TFA-HCl is an organic acid that acts as a proton donor, and is capable of forming hydrogen bonds with other molecules. Its acidic nature makes it useful in organic synthesis, as it can be used to catalyze a variety of reactions. It is also used to deprotonate molecules, which can be used to create new compounds.
Biochemical and Physiological Effects
TFA-HCl is not known to have any significant biochemical or physiological effects. It is generally regarded as safe for laboratory use, as long as proper safety precautions are taken. It is also not known to be toxic, although it can cause irritation to the skin, eyes, and respiratory system if it is inhaled or comes into contact with the skin.
Advantages and Limitations for Lab Experiments
TFA-HCl has several advantages for laboratory experiments. It is relatively inexpensive and readily available, and can be used in a wide range of reactions. It is also highly soluble in water and alcohols, and can be used as a reagent in organic synthesis. However, it can be corrosive and can cause irritation to the skin and eyes, so proper safety precautions must be taken when using it.
Future Directions
TFA-HCl has a wide range of applications in scientific research, and there are many potential future directions. These include the use of TFA-HCl in the synthesis of new pharmaceuticals and biochemicals, in the development of new catalysts for organic reactions, and in the preparation of peptides, proteins, and nucleic acids. Additionally, TFA-HCl could be used in the development of new analytical techniques for the detection of metal ions, and in the extraction of organic compounds.
Synthesis Methods
TFA-HCl is synthesized by the reaction of trifluoroacetic anhydride with hydrogen chloride in the presence of an alcohol. The reaction is typically carried out at temperatures of around 100°C and is complete within a few minutes. The product is then purified by recrystallization from a suitable solvent.
Scientific Research Applications
TFA-HCl is used in a wide range of scientific research applications. It is used in the synthesis of pharmaceuticals, biochemicals, and other organic compounds. It is also used in the preparation of peptides, proteins, and nucleic acids. In addition, it is used as a catalyst in organic reactions, as a reagent for the detection of metal ions, and as a solvent for the extraction of organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetic acid hydrochloride involves the reaction of 2-amino-5-trifluoromethylbenzophenone with glycine followed by hydrolysis and acidification to obtain the final product.", "Starting Materials": [ "2-amino-5-trifluoromethylbenzophenone", "Glycine", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-amino-5-trifluoromethylbenzophenone and glycine in ethanol and heat the mixture at reflux for 6 hours.", "Step 2: Cool the reaction mixture and filter the solid product obtained.", "Step 3: Dissolve the solid product in water and add sodium hydroxide to adjust the pH to 9-10.", "Step 4: Heat the mixture at reflux for 2 hours and then cool it to room temperature.", "Step 5: Acidify the mixture with hydrochloric acid to pH 2-3 and filter the solid product obtained.", "Step 6: Wash the solid product with water and dry it to obtain 2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetic acid hydrochloride." ] } | |
CAS RN |
2580232-89-7 |
Molecular Formula |
C10H8ClF3N2O2 |
Molecular Weight |
280.6 |
Purity |
95 |
Origin of Product |
United States |
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